1'-(1,3-benzoxazol-2-yl)-N-isobutyl-N-methyl-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: 1-[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]-N-methyl-N-(2-methylpropyl)piperidine-3-carboxamide
• InChI: InChI=1S/C23H34N4O2/c1-17(2)15-25(3)22(28)18-7-6-12-27(16-18)19-10-13-26(14-11-19)23-24-20-8-4-5-9-21(20)29-23/h4-5,8-9,17-19H,6-7,10-16H2,1-3H3
• InChI Key: RDMUFMSNANYBOU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(C)C(=O)C1CCCN(C1)C2CCN(CC2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C23H34N4O2
• Molecular Weight: 398.5 g/mol

Description

1'-(1,3-benzoxazol-2-yl)-N-isobutyl-N-methyl-1,4'-bipiperidine-3-carboxamide is a chemical compound with potential applications in scientific research. It is a bipiperidine derivative that has been synthesized and studied for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 1'-(1,3-benzoxazol-2-yl)-N-isobutyl-N-methyl-1,4'-bipiperidine-3-carboxamide involves its binding to the dopamine transporter, which results in the inhibition of dopamine uptake. This leads to an increase in dopamine levels in the brain, which can have various physiological and behavioral effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1'-(1,3-benzoxazol-2-yl)-N-isobutyl-N-methyl-1,4'-bipiperidine-3-carboxamide include an increase in dopamine levels in the brain, which can result in various behavioral effects such as increased locomotor activity and reward-seeking behavior. This compound has also been shown to have potential therapeutic effects on neurological disorders such as Parkinson's disease and drug addiction.

Advantages and Limitations for Lab Experiments

The advantages of using 1'-(1,3-benzoxazol-2-yl)-N-isobutyl-N-methyl-1,4'-bipiperidine-3-carboxamide in lab experiments include its potential as a tool for studying the dopamine transporter and its effects on dopamine levels in the brain. However, the limitations of this compound include its potential toxicity and the need for further research to fully understand its mechanism of action and physiological effects.

Future Directions

For research on 1'-(1,3-benzoxazol-2-yl)-N-isobutyl-N-methyl-1,4'-bipiperidine-3-carboxamide include further investigation of its potential therapeutic effects on neurological disorders such as Parkinson's disease and drug addiction. Additionally, research could focus on developing more selective and potent dopamine transporter inhibitors based on this compound. Finally, further studies could investigate the potential toxicity and safety of this compound for use in humans.

Synthesis Methods

The synthesis of 1'-(1,3-benzoxazol-2-yl)-N-isobutyl-N-methyl-1,4'-bipiperidine-3-carboxamide involves the reaction of 1,3-benzoxazole with N-isobutyl-N-methylpiperidine-3-carboxylic acid chloride in the presence of a base. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

1'-(1,3-benzoxazol-2-yl)-N-isobutyl-N-methyl-1,4'-bipiperidine-3-carboxamide has potential applications in scientific research, particularly in the field of neuroscience. It has been studied for its effects on the dopamine transporter, which is involved in the regulation of dopamine levels in the brain. This compound has also been investigated for its potential as a therapeutic agent for the treatment of various neurological disorders such as Parkinson's disease and drug addiction.